Cas no 200203-23-2 (Ngamma-4-Methyltrityl-D-asparagine)

• Product Name: Ngamma-4-Methyltrityl-D-asparagine
• CAS No: 200203-23-2
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 240676
• PubChem ID: 7408428
• Update Time: 2025-10-31

Ngamma-4-Methyltrityl-D-asparagine Chemical and Physical Properties

Names and Identifiers

• D-Asparagine,N-[(4-methylphenyl)diphenylmethyl]-
• (2R)-2-amino-4-[[(4-methylphenyl)-diphenylmethyl]amino]-4-oxobutanoic acid
• H-D-ASN(MTT)-OH
• Ngamma-4-Methyltrityl-D-asparagine
• Nγ-4-Methyltrityl-D-asparagine
• 200203-23-2
• CS-0333688
• FD21201
• MFCD00237159
• AS-48996
• (2R)-2-AMINO-3-{[(4-METHYLPHENYL)DIPHENYLMETHYL]CARBAMOYL}PROPANOIC ACID
• AKOS027251074
• N4-(diphenyl(p-tolyl)methyl)-D-asparagine
• (R)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoicacid
• (2R)-2-azaniumyl-4-[[(4-methylphenyl)-diphenylmethyl]amino]-4-oxobutanoate
• DTXSID10428610
• (R)-2-Amino-4-((diphenyl(p-tolyl)methyl)amino)-4-oxobutanoic acid
• D-Asparagine, N-[(4-methylphenyl)diphenylmethyl]-
• DB-244332

• MDL： MFCD00237159
• Inchi： 1S/C24H24N2O3/c1-17-12-14-20(15-13-17)24(18-8-4-2-5-9-18,19-10-6-3-7-11-19)26-22(27)16-21(25)23(28)29/h2-15,21H,16,25H2,1H3,(H,26,27)(H,28,29)/t21-/m1/s1
• InChI Key： RSGFXZGZDIQYCG-OAQYLSRUSA-N
• SMILES： O=C(C[C@H](C(=O)O)N)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 388.17900
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42000
• LogP: 4.29630

Ngamma-4-Methyltrityl-D-asparagine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Ngamma-4-Methyltrityl-D-asparagine

Introduction to Ngamma-4-Methyltrityl-D-asparagine (CAS No. 200203-23-2)

Ngamma-4-Methyltrityl-D-asparagine, identified by its CAS number 200203-23-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a modified D-asparagine backbone with a 4-methyltrityl group, exhibits unique chemical properties that make it a valuable tool in synthetic biology and drug development. The introduction of the 4-methyltrityl group enhances the stability and reactivity of the molecule, making it particularly useful in various biochemical applications.

The Ngamma-4-Methyltrityl-D-asparagine molecule is synthesized through a series of carefully controlled chemical reactions that ensure high purity and yield. The synthesis process involves the protection of the asparagine side chain, followed by the introduction of the 4-methyltrityl group. This modification not only improves the molecule's solubility in organic solvents but also enhances its resistance to degradation, making it more suitable for long-term storage and repeated use in laboratory settings.

In recent years, there has been growing interest in the applications of Ngamma-4-Methyltrityl-D-asparagine in pharmaceutical research. One of the most notable areas is its use as an intermediate in the synthesis of peptide-based drugs. Peptides are a class of biologically active molecules that play crucial roles in various physiological processes. The ability to modify asparagine residues with protective groups like 4-methyltrityl allows for greater control over peptide synthesis, enabling the production of complex peptide structures with high fidelity.

Recent studies have demonstrated the utility of Ngamma-4-Methyltrityl-D-asparagine in the development of novel therapeutic agents. For instance, researchers have utilized this compound to create modified peptides that exhibit enhanced stability and bioavailability. These modifications are particularly important for drugs that require prolonged circulation time or targeted delivery to specific tissues. The 4-methyltrityl group acts as a protecting group during peptide synthesis, preventing unwanted side reactions and ensuring that the final product retains its biological activity.

The compound's unique properties also make it valuable in the field of proteomics and protein engineering. Proteins are essential macromolecules that perform a wide range of functions within living organisms. Understanding their structure and function is crucial for developing targeted therapies. Ngamma-4-Methyltrityl-D-asparagine can be used to modify proteins at specific asparagine residues, allowing researchers to study protein-protein interactions and develop strategies to modulate these interactions for therapeutic benefit.

Advances in mass spectrometry techniques have further enhanced the utility of Ngamma-4-Methyltrityl-D-asparagine in biochemical research. Mass spectrometry is a powerful analytical tool that allows for the identification and quantification of molecules based on their mass-to-charge ratio. The modification of asparagine residues with 4-methyltrityl groups improves the detectability of peptides and proteins, enabling more accurate and sensitive analyses.

In addition to its applications in drug development and protein engineering, Ngamma-4-Methyltrityl-D-asparagine has potential uses in diagnostic assays. The ability to specifically label peptides and proteins with this compound can facilitate the development of new diagnostic tools for diseases such as cancer and inflammatory disorders. By detecting modified biomolecules, researchers can gain insights into disease mechanisms and develop more effective diagnostic strategies.

The synthesis and application of Ngamma-4-Methyltrityl-D-asparagine also highlight the importance of innovative chemical methodologies in advancing biomedical research. The development of new synthetic techniques allows for greater control over molecular structure, enabling researchers to design molecules with tailored properties for specific applications.

In conclusion, Ngamma-4-Methyltrityl-D-asparagine (CAS No. 200203-23-2) is a versatile compound with significant potential in pharmaceutical chemistry and biotechnology. Its unique chemical properties make it an invaluable tool for peptide synthesis, protein engineering, proteomics, and diagnostic assays. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.